Cas no 1090666-03-7 (1-[4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carbonyl]-2,3-dihydro-1H-indole)

• Product Name: 1-[4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carbonyl]-2,3-dihydro-1H-indole
• CAS No: 1090666-03-7
• MF: C₁₉H₁₇N₃OS₂
• MW: 367.48778128624
• CID: 6072444
• PubChem ID: 40142301
• Update Time: 2025-11-06

1-[4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carbonyl]-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-[4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carbonyl]-2,3-dihydro-1H-indole
• EN300-26617945
• Z275036740
• AKOS034011139
• 1090666-03-7
• 2,3-dihydroindol-1-yl-(4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidin-5-yl)methanone

• Inchi： 1S/C19H17N3OS2/c1-12-16(18(24-2)21-17(20-12)15-8-5-11-25-15)19(23)22-10-9-13-6-3-4-7-14(13)22/h3-8,11H,9-10H2,1-2H3
• InChI Key： XRTQUSNHRKAMQG-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(C)=NC(C2=CC=CS2)=N1)C(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 367.08130452g/mol
• Monoisotopic Mass: 367.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 99.6Ų

Additional information on 1-[4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carbonyl]-2,3-dihydro-1H-indole

1-[4-Methyl-6-(Methylsulfanyl)-2-(Thiophen-2-Yl)Pyrimidine-5-Carbonyl]-2,3-Dihydro-1H-Indole (CAS No. 1090666-03-7)

The compound 1-[4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carbonyl]-2,3-dihydro-1H-indole (CAS No. 1090666-03-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrimidine ring fused with a thiophene moiety and an indole group. The presence of sulfur-containing functional groups, such as the methylsulfanyl group, adds to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure suggests potential applications in drug design, particularly in targeting specific biological pathways. The pyrimidine ring, a common feature in many bioactive molecules, plays a crucial role in molecular recognition and binding interactions. The indole group further enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery.

One of the key areas of research involving this compound is its role in enzyme inhibition. Studies have shown that the sulfur-containing groups can act as effective inhibitors of certain enzymes, potentially leading to new treatments for diseases such as cancer and neurodegenerative disorders. The methylsulfanyl group, in particular, has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related conditions.

The synthesis of 1-[4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carbonyl]-2,3-dihydro-1H-indole involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes that utilize advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the yield but also enhance the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The presence of aromatic rings and sulfur atoms makes it an attractive candidate for use in organic electronics. Its ability to form stable charge transfer complexes has been studied extensively, suggesting its potential use in organic light-emitting diodes (OLEDs) and other electronic devices.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior under various conditions. These computational studies have been instrumental in guiding experimental work and optimizing synthetic strategies.

Despite its promising applications, the development of this compound into a commercial product requires further research into its safety and efficacy. Preclinical studies are currently underway to assess its pharmacokinetics, toxicity profile, and bioavailability. These studies are critical for determining whether this compound can progress to clinical trials and eventually find its way into medical practice.

In conclusion, 1-[4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carbonyl]-2,3-dihydro-1H-indole (CAS No. 1090666-03-7) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers working in drug discovery, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing to groundbreaking innovations in the scientific community.